N-[1-(4-methoxyphenyl)-5-oxo-3-pyrrolidinyl]-2-propyl-1,3-thiazole-4-carboxamide

• IUPAC Name: N-[1-(4-methoxyphenyl)-5-oxopyrrolidin-3-yl]-2-propyl-1,3-thiazole-4-carboxamide
• InChI: InChI=1S/C18H21N3O3S/c1-3-4-16-20-15(11-25-16)18(23)19-12-9-17(22)21(10-12)13-5-7-14(24-2)8-6-13/h5-8,11-12H,3-4,9-10H2,1-2H3,(H,19,23)
• InChI Key: HAZKIIVQDWZDLP-UHFFFAOYSA-N
• Canonical SMILES: CCCC1=NC(=CS1)C(=O)NC2CC(=O)N(C2)C3=CC=C(C=C3)OC
• Molecular Formula: C18H21N3O3S
• Molecular Weight: 359.4 g/mol

Description

N-[1-(4-methoxyphenyl)-5-oxo-3-pyrrolidinyl]-2-propyl-1,3-thiazole-4-carboxamide, also known as MTPTC, is a chemical compound that has been widely studied for its potential therapeutic applications. This compound belongs to the class of thiazole carboxamide derivatives and has been found to exhibit a range of biochemical and physiological effects.

Scientific Research Applications

Synthesis and Characterization

The synthesis and characterization of compounds structurally related to N-[1-(4-methoxyphenyl)-5-oxo-3-pyrrolidinyl]-2-propyl-1,3-thiazole-4-carboxamide have been extensively studied. These compounds are synthesized through various chemical reactions, and their structures are established based on elemental analysis and spectral data, including IR, MS, 1H-NMR, and 13C-NMR. Such detailed characterization is crucial for understanding the compound's properties and potential applications in scientific research and medicinal chemistry (Hassan, Hafez, & Osman, 2014).

Biological Activities

Research on compounds similar to N-[1-(4-methoxyphenyl)-5-oxo-3-pyrrolidinyl]-2-propyl-1,3-thiazole-4-carboxamide has shown promising biological activities. For instance, studies on derivatives of 5-Amino-N-aryl-3-[(4-methoxyphenyl)amino]-1H-pyrazole-4-carboxamides and their subsequent pyrazolo[1,5-a]pyrimidine derivatives have been screened for in vitro cytotoxic activity against Ehrlich Ascites Carcinoma (EAC) cells, highlighting the potential therapeutic applications of these compounds in cancer treatment (Hassan, Hafez, & Osman, 2014).

Antineoplastic and Antiallergic Potential

The antineoplastic potential of structurally related compounds has been explored through studies on their crystal structure and molecular conformation. These compounds have been synthesized and biologically evaluated as possible antineoplastic agents, with analyses conducted using X-ray analysis and molecular orbital methods (Banerjee et al., 2002). Additionally, derivatives of benzopyrano[2,3-b]pyridines have shown antiallergic activity, significantly influencing the development of new therapeutic agents for allergy treatment (Nohara et al., 1985).